Cas no 477850-53-6 (1-{2-[(4-chlorophenyl)sulfanyl]acetyl}pyrazolidin-3-one)

• Product Name: 1-{2-[(4-chlorophenyl)sulfanyl]acetyl}pyrazolidin-3-one
• CAS No: 477850-53-6
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 4652396
• PubChem ID: 1487857
• Update Time: 2024-03-01

1-{2-[(4-chlorophenyl)sulfanyl]acetyl}pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-[(4-CHLOROPHENYL)SULFANYL]ACETYL)TETRAHYDRO-3H-PYRAZOL-3-ONE
• 3-Pyrazolidinone, 1-[2-[(4-chlorophenyl)thio]acetyl]-
• 1-{2-[(4-chlorophenyl)sulfanyl]acetyl}pyrazolidin-3-one

• Inchi： 1S/C11H11ClN2O2S/c12-8-1-3-9(4-2-8)17-7-11(16)14-6-5-10(15)13-14/h1-4H,5-7H2,(H,13,15)
• InChI Key： LKQVZRPJVIKVPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(N1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 270.0229765g/mol
• Monoisotopic Mass: 270.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers